6-Amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

• IUPAC Name: 6-amino-5-fluoro-3-methyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C8H7FN2O2/c1-11-6-2-4(9)5(10)3-7(6)13-8(11)12/h2-3H,10H2,1H3
• InChI Key: BJNQXRSVCNWOFN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C(=C2)F)N)OC1=O
• Molecular Formula: C8H7FN2O2
• Molecular Weight: 182.15 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Indole is a crystalline colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives as potential antiviral agents. For instance:
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Antimicrobial Properties

• Certain indole derivatives exhibit antimicrobial potential. For example:
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Bioluminescence Assays

• 6-Amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one has been used as a component of MEBSS buffer in bioluminescence assays. These assays detect peroxidase activity in whole blood samples and study protein interactions in whole-cell lysates by immunoprecipitation. .

Catalysis and Organic Synthesis

• Indole derivatives play a role in catalysis and organic synthesis. For instance:
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Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

The future directions of research on similar compounds often involve exploring their diverse biological activities and developing new useful derivatives.